Cas no 56915-85-6 (1-(3-(Pyrrolidin-1-yl)phenyl)ethanone)
56915-85-6 structure
Product Name:1-(3-(Pyrrolidin-1-yl)phenyl)ethanone
CAS No:56915-85-6
MF:C12H15NO
MW:189.253603219986
CID:1086994
PubChem ID:21404493
Update Time:2025-04-20
1-(3-(Pyrrolidin-1-yl)phenyl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-(Pyrrolidin-1-yl)phenyl)ethanone
- 1-(3-pyrrolidin-1-ylphenyl)ethanone
- 1-(3-pyrrolidin-1-ylphenyl)ethanone(SALTDATA: HCl)
- 1-(3-Pyrrolidin-1-yl-phenyl)-ethanone
- AG-G-00257
- Ambcb4016464
- CTK5A5904
- MolPort-005-984-368
- AKOS000101303
- CHEMBRDG-BB 4016464
- DTXSID60613175
- DB-180076
- 56915-85-6
- 1-[3-(Pyrrolidin-1-yl)phenyl]ethan-1-one
- SCHEMBL11738763
-
- MDL: MFCD08060032
- Inchi: 1S/C12H15NO/c1-10(14)11-5-4-6-12(9-11)13-7-2-3-8-13/h4-6,9H,2-3,7-8H2,1H3
- InChI Key: HYIQISKEYZTGOA-UHFFFAOYSA-N
- SMILES: O=C(C)C1=CC=CC(=C1)N1CCCC1
Computed Properties
- Exact Mass: 189.11500
- Monoisotopic Mass: 189.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31000
- LogP: 2.55440
1-(3-(Pyrrolidin-1-yl)phenyl)ethanone Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(3-(Pyrrolidin-1-yl)phenyl)ethanone Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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